(4-((benzyloxy)methyl)piperidin-1-yl)(3-(furan-2-yl)-1H-pyrazol-5-yl)methanone

• IUPAC Name: [5-(furan-2-yl)-1H-pyrazol-3-yl]-[4-(phenylmethoxymethyl)piperidin-1-yl]methanone
• InChI: InChI=1S/C21H23N3O3/c25-21(19-13-18(22-23-19)20-7-4-12-27-20)24-10-8-17(9-11-24)15-26-14-16-5-2-1-3-6-16/h1-7,12-13,17H,8-11,14-15H2,(H,22,23)
• InChI Key: BVAXDRSVMZSFMP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1COCC2=CC=CC=C2)C(=O)C3=NNC(=C3)C4=CC=CO4
• Molecular Formula: C21H23N3O3
• Molecular Weight: 365.4 g/mol

Description

(4-((benzyloxy)methyl)piperidin-1-yl)(3-(furan-2-yl)-1H-pyrazol-5-yl)methanone is a chemical compound that has been the subject of scientific research due to its potential applications in various fields.

Scientific Research Applications

Molecular Interaction Studies

One study explored the molecular interaction of a potent and selective antagonist for the CB1 cannabinoid receptor, focusing on the conformational analysis around the pyrazole C3 substituent and developing unified pharmacophore models. This research provides insights into how modifications in the pyrazole and piperidine segments of molecules can impact their binding interactions with biological receptors, suggesting a potential application in designing receptor-targeted therapies (Shim et al., 2002).

Photodegradation Studies

Another study focused on the photodegradation of natural substances, specifically investigating the photooxygenation and ozonolysis of a compound with a furan ring. This research could be relevant for understanding the environmental stability and degradation pathways of compounds with furan components, which is pertinent in the context of pharmaceutical stability and environmental impact assessments (Atta et al., 1993).

Synthesis and Characterization of Piperidine Derivatives

The synthesis, characterization, and theoretical calculations of a novel compound involving a piperidinyl moiety were studied, highlighting the compound's thermal, optical, and structural properties. Such studies are crucial for the development of new materials with potential applications in drug design, material science, and chemical sensors (Karthik et al., 2021).

Biological Evaluation of Pyrazoline Derivatives

Research on the synthesis, biological evaluation, and docking studies of novel pyrazoline derivatives for their anti-inflammatory and antibacterial activities underscores the importance of the pyrazole ring in medicinal chemistry. This study also emphasizes the use of microwave irradiation methods for efficient synthesis, indicating an application in streamlining drug discovery processes (Ravula et al., 2016).